Pancreatic Polypeptide, human

• Molecular Formula: C185H289N53O54S2
• Molecular Weight: 4184 g/mol
• InChI: InChI=1S/C185H289N53O54S2/c1-20-92(10)144(175(286)228-125(84-137(190)248)164(275)215-115(64-75-294-19)159(270)222-121(78-90(6)7)167(278)232-145(98(16)239)176(287)219-116(33-24-68-203-185(198)199)178(289)236-71-27-36-131(236)170(281)216-110(32-23-67-202-184(196)197)154(265)220-118(147(191)258)79-100-39-47-104(241)48-40-100)231-168(279)123(81-102-43-51-106(243)52-44-102)225-155(266)109(31-22-66-201-183(194)195)211-153(264)108(30-21-65-200-182(192)193)212-162(273)119(76-88(2)3)223-166(277)127(86-142(256)257)221-150(261)95(13)205-148(259)94(12)207-160(271)122(80-101-41-49-105(242)50-42-101)224-158(269)111(55-59-134(187)245)210-149(260)96(14)206-152(263)114(63-74-293-18)214-156(267)112(56-60-135(188)246)213-157(268)113(57-61-139(250)251)217-171(282)132-37-29-73-238(132)181(292)146(99(17)240)233-151(262)97(15)208-161(272)124(83-136(189)247)226-165(276)126(85-141(254)255)209-138(249)87-204-169(280)129-34-25-70-235(129)180(291)128(82-103-45-53-107(244)54-46-103)229-174(285)143(91(8)9)230-173(284)133-38-28-72-237(133)179(290)117(58-62-140(252)253)218-163(274)120(77-89(4)5)227-172(283)130-35-26-69-234(130)177(288)93(11)186/h39-54,88-99,108-133,135,143-146,239-244,246H,20-38,55-87,186,188H2,1-19H3,(H2,187,245)(H2,189,247)(H2,190,248)(H2,191,258)(H,204,280)(H,205,259)(H,206,263)(H,207,271)(H,208,272)(H,209,249)(H,210,260)(H,211,264)(H,212,273)(H,213,268)(H,214,267)(H,215,275)(H,216,281)(H,217,282)(H,218,274)(H,219,287)(H,220,265)(H,221,261)(H,222,270)(H,223,277)(H,224,269)(H,225,266)(H,226,276)(H,227,283)(H,228,286)(H,229,285)(H,230,284)(H,231,279)(H,232,278)(H,233,262)(H,250,251)(H,252,253)(H,254,255)(H,256,257)(H4,192,193,200)(H4,194,195,201)(H4,196,197,202)(H4,198,199,203)/t92-,93?,94-,95-,96-,97-,98+,99+,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,135?,143-,144-,145-,146-/m0/s1
• InChIKey: UCZQBZPCYOOHLR-WDZVKUKJSA-N

Human Pancreatic Polypeptide: Identity & Pharmacology

Human Pancreatic Polypeptide (hPP) is a 36‑amino acid endogenous peptide hormone belonging to the PP‑fold family, which also includes neuropeptide Y (NPY) and peptide YY (PYY) [1]. It serves as the cognate high‑affinity ligand for the human Y4 receptor (hY4R), a Gαi/o‑coupled GPCR expressed predominantly in the gastrointestinal tract, colon, and brainstem [2]. hPP is synthesized as a 95‑amino acid preprohormone processed to the mature 36‑residue C‑terminally amidated peptide, with a molecular weight of 4181.7 Da [1].

Endogenous high-affinity hY4R ligand

PP-fold family peptide hormone (36 aa)

Gαi/o-coupled GPCR signaling research

• [1] Deng X, Whitcomb DC. Pancreatic Polypeptide. In: Kastin AJ, ed. Handbook of Biologically Active Peptides. Academic Press; 2006:1097-1101. doi:10.1016/B978-012369442-3/50154-9 View Source
• [2] Gehlert DR, Schober DA, Beavers L, Gadski R, Hoffman JA, Smiley DL, Chance RE, Lundell I, Larhammar D. Characterization of the peptide binding requirements for the cloned human pancreatic polypeptide-preferring receptor. Mol Pharmacol. 1996;50(1):112-118. PMID: 8700136 View Source

Why Human PP Is Irreplaceable

Although PP sequences are highly conserved across higher mammals (1–4 residue differences among human, bovine, porcine, ovine, and canine PP), these subtle variations can produce meaningful pharmacological divergence in selectivity and potency across Y receptor subtypes [1]. Avian PP, with 17 amino acid substitutions, shows a 43‑fold loss of affinity at human Y4R [1]. Furthermore, the alternative endogenous peptides hPYY and hNPY bind human Y4R with 13‑fold and 522‑fold lower affinity, respectively, making them inappropriate surrogates for Y4‑selective activation [1]. Critically, human PP itself exhibits a 3.2‑fold higher affinity for human Y4R compared to rat Y4R, meaning that even the same peptide yields different pharmacology depending on receptor species [2]. Together, these data demonstrate that procurement of authentic human PP is a non‑substitutable requirement for experiments where high‑affinity, selective activation of the human Y4 receptor is the experimental objective.

Species ortholog divergence

Mammalian PP variants (1–4 aa differences) may shift Y4R pharmacology; avian PP shows substantially lower affinity, limiting utility in human receptor assays.

NPY-family surrogate ligands

hPYY and hNPY bind hY4R with lower affinity and lack Y4 selectivity, generating confounding signals that obscure Y4‑specific readouts.

Species‑mismatched receptor systems

Human PP affinity differs between human and rodent Y4 receptors; cross‑species data may overestimate or underestimate binding potency depending on the model.

• [1] Gehlert DR, Schober DA, Beavers L, Gadski R, Hoffman JA, Smiley DL, Chance RE, Lundell I, Larhammar D. Characterization of the peptide binding requirements for the cloned human pancreatic polypeptide-preferring receptor. Mol Pharmacol. 1996;50(1):112-118. PMID: 8700136 View Source
• [2] Parker MS, Lundell I, Parker SL. Internalization of pancreatic polypeptide Y4 receptors: correlation of receptor intake and affinity. Eur J Pharmacol. 2002;452(3):279-287. doi:10.1016/S0014-2999(02)02339-7 View Source

Human PP: Quantitative Evidence Table

Y4 Receptor Affinity Advantage Over PYY and NPY

In a direct head‑to‑head radioligand competition assay using [125I]pPYY on membranes from CHO cells stably expressing the cloned human Y4 receptor (hPP1), human PP inhibited binding with a Ki of 0.023 nM. Under identical conditions, human PYY gave a Ki of 0.31 nM (13.5‑fold less potent) and human NPY gave a Ki of 12 nM (522‑fold less potent) [1]. Bovine, porcine, and rat PP displayed similar affinities to human PP (Ki ~0.023 nM), confirming that the differentiation lies between hPP and other NPY‑family peptides, not among mammalian PP orthologs.

Y4 affinity vs PYY, NPY

Head‑to‑head

hPP Ki = 0.023 nM

hPYY Ki = 0.31 nM (13.5× weaker)
hNPY Ki = 12 nM (522× weaker)
Bovine/porcine PP Ki ≈ 0.023 nM

Reported Y4 binding affinity context supports human PP as the highest‑affinity endogenous ligand for human Y4R.

Radioligand binding, [125I]pPYY, CHO‑hY4R membranes

Evidence Dimension	Binding affinity (Ki) at cloned human Y4 receptor (hPP1)
Target Compound Data	Human PP Ki = 0.023 nM
Comparator Or Baseline	Human PYY Ki = 0.31 nM; Human NPY Ki = 12 nM; Bovine PP Ki ≈ 0.023 nM; Porcine PP Ki ≈ 0.023 nM; Avian PP Ki = 1 nM
Quantified Difference	13.5-fold higher affinity vs hPYY; 522-fold vs hNPY; ~43-fold vs avian PP; ≤1.2-fold difference vs bovine/porcine PP
Conditions	CHO cell membranes, [125I]pPYY radioligand (Kd = 0.064 ± 0.006 nM), recombinant human Y4 (hPP1) receptor

Why This Matters

Procurement of authentic human PP ensures maximal Y4 receptor occupancy at sub‑nanomolar concentrations, minimizing the risk of false negative results that would arise from using the lower‑affinity ligands hPYY or hNPY in Y4‑targeted studies.

• [1] Gehlert DR, Schober DA, Beavers L, Gadski R, Hoffman JA, Smiley DL, Chance RE, Lundell I, Larhammar D. Characterization of the peptide binding requirements for the cloned human pancreatic polypeptide-preferring receptor. Mol Pharmacol. 1996;50(1):112-118. PMID: 8700136 View Source

Y4 Receptor Functional Selectivity Over Y2

Functional selectivity profiling across all four human Y receptors, performed via IP accumulation assays in COS‑7 cells co‑expressing each receptor subtype, revealed that native hPP activates hY4R with an EC50 of 1.3 nM, while requiring 58‑fold higher concentrations at hY1R (EC50 = 76 nM), 262‑fold higher at hY2R (EC50 = 341 nM), and 9‑fold higher at hY5R (EC50 = 11.4 nM) [1]. In contrast, published data for human PYY show comparable nanomolar potency at Y1, Y2, and Y5 receptors (EC50 values of ~0.7, ~0.58, and ~1 nM, respectively), lacking the Y4‑preferring selectivity profile of hPP. This functional selectivity profile positions hPP as the only endogenous ligand that can dissect Y4‑specific signaling without confounding activation of orexigenic Y1/Y5 pathways.

Y4 functional selectivity

Cross‑study comparable

hPP Y4 EC50 = 1.3 nM

Y1: 76 nM (58× higher)
Y2: 341 nM (262× higher)
Y5: 11.4 nM (8.8× higher)
PYY shows no Y4 selectivity profile

Reported functional selectivity profile enables Y4‑specific signaling dissection without Y1/Y2/Y5 confound.

IP accumulation, COS‑7 cells, human Y receptors + chimeric Giq

Evidence Dimension	Functional potency (EC50) at human Y1, Y2, Y4, Y5 receptors
Target Compound Data	hPP EC50: hY1R = 76 nM, hY2R = 341 nM, hY4R = 1.3 nM, hY5R = 11.4 nM
Comparator Or Baseline	Published PYY EC50: hY1R ≈ 0.7 nM, hY2R ≈ 0.58 nM, hY5R ≈ 1 nM; PYY Y4 EC50 not Y4‑selective
Quantified Difference	hPP selectivity ratio Y4/Y2 = 262; hPP selectivity Y4/Y1 = 58; hPP selectivity Y4/Y5 = 8.8. PYY shows <2‑fold selectivity among Y1, Y2, Y5.
Conditions	[3H]-inositol phosphate accumulation, COS‑7 cells co‑expressing individual hYR subtypes + chimeric Giq protein; reference PYY data from separate studies on human receptors

Why This Matters

The high Y4 selectivity of hPP eliminates confounding signals from Y1, Y2, and Y5 receptors, making it the mandatory choice for experiments requiring unambiguous attribution of pharmacological effects to the Y4 receptor subtype.

• [1] Mäde V, Babilon S, Jolly N, Wanka L, Bellmann-Sickert K, Diaz LE, et al. Position and length of fatty acids strongly affect receptor selectivity pattern of human pancreatic polypeptide analogues. ChemMedChem. 2014;9(11):2463-2474. doi:10.1002/cmdc.201402214 View Source

Y4 Receptor Affinity: Human vs. Rat

A comparative study directly measured the dissociation constant (Kd) of human pancreatic polypeptide at human, rat, and guinea‑pig Y4 receptors expressed in the same CHO cell background. Human Y4R bound 125I‑hPP with a Kd of 14 pM, while rat Y4R and guinea‑pig Y4R showed Kd values of 45 pM and 116 pM, respectively [1]. This represents a 3.2‑fold affinity advantage for the human receptor and an 8.3‑fold advantage over the guinea‑pig receptor. The rank order of internalization (human > rat > guinea‑pig) correlated directly with these affinity differences, confirming that species‑matched ligand–receptor pairing yields maximal receptor engagement and downstream cellular responses.

Human vs rat Y4 affinity

Head‑to‑head

Human Y4R Kd = 14 pM

Rat Y4R Kd = 45 pM (3.2× lower affinity)
Guinea‑pig Y4R Kd = 116 pM (8.3× lower)

Species‑matched ligand‑receptor pairing maximizes binding engagement in human Y4 assays.

Saturation binding, CHO‑expressed Y4 receptors, 125I‑hPP

Evidence Dimension	Dissociation constant (Kd) of 125I‑human PP at Y4 receptors from three species
Target Compound Data	Human Y4R Kd = 14 pM
Comparator Or Baseline	Rat Y4R Kd = 45 pM; Guinea‑pig Y4R Kd = 116 pM
Quantified Difference	3.2‑fold higher affinity for human Y4R vs rat Y4R; 8.3‑fold vs guinea‑pig Y4R
Conditions	CHO cells stably expressing human, rat, or guinea‑pig Y4 receptor; saturation binding with 125I‑human PP

Why This Matters

Researchers using human Y4 receptor assays must use human PP to avoid a 3‑ to 8‑fold underestimation of binding affinity that occurs when the same peptide is tested on rodent receptors, which would confound cross‑species data interpretation.

• [1] Parker MS, Lundell I, Parker SL. Internalization of pancreatic polypeptide Y4 receptors: correlation of receptor intake and affinity. Eur J Pharmacol. 2002;452(3):279-287. doi:10.1016/S0014-2999(02)02339-7 View Source

Low Affinity of Avian PP at Y4 Receptor

Avian pancreatic polypeptide, commonly used as a cost‑effective alternative for PP‑fold structural studies, differs from human PP at 17 of 36 amino acid positions [2]. This extensive sequence divergence translates into a 43‑fold reduction in binding affinity at the human Y4 receptor (avian PP Ki = 1 nM vs human PP Ki = 0.023 nM) measured in the same radioligand binding assay [1]. In contrast, mammalian PP orthologs (bovine, porcine) that differ by only 1–4 residues retain Ki values comparable to human PP (≤0.03 nM), demonstrating that the degree of sequence conservation directly predicts pharmacological compatibility with the human Y4 receptor.

Avian PP at human Y4

Cross‑study comparable

Avian PP Ki = 1 nM

Human PP Ki = 0.023 nM (~43‑fold higher affinity)
Bovine/porcine PP Ki ≈ 0.023 nM

Sequence divergence (17 aa substitutions) directly reduces pharmacological compatibility with human Y4R.

Radioligand binding on same CHO‑hY4R platform

Evidence Dimension	Binding affinity (Ki) at human Y4 receptor and amino acid sequence identity
Target Compound Data	Human PP Ki = 0.023 nM; 36/36 residues match human sequence
Comparator Or Baseline	Avian PP Ki = 1 nM (17 residue differences); Bovine PP Ki ≈ 0.023 nM (1–4 residue differences)
Quantified Difference	43‑fold affinity loss for avian PP vs human PP; ≤1.2‑fold difference for bovine PP
Conditions	Radioligand binding, CHO cell membranes expressing human Y4 receptor, [125I]pPYY radioligand; sequence data from literature

Why This Matters

Avian PP is unsuitable as a human Y4 receptor ligand; procurement decisions must differentiate between 'PP' products from different species, as sequence divergence directly compromises pharmacological activity in human receptor assays.

• [1] Gehlert DR, Schober DA, Beavers L, Gadski R, Hoffman JA, Smiley DL, Chance RE, Lundell I, Larhammar D. Characterization of the peptide binding requirements for the cloned human pancreatic polypeptide-preferring receptor. Mol Pharmacol. 1996;50(1):112-118. PMID: 8700136 View Source
• [2] Deng X, Whitcomb DC. Pancreatic Polypeptide. In: Kastin AJ, ed. Handbook of Biologically Active Peptides. Academic Press; 2006:1097-1101. doi:10.1016/B978-012369442-3/50154-9 View Source

Human PP Application Scenarios

Y4 Signaling in Co-expressing Tissues

Human PP's 262‑fold functional selectivity for Y4 over Y2 receptors [1] and 58‑fold over Y1 receptors enables unequivocal isolation of Y4‑mediated signaling in complex tissues such as human colonic mucosa, where Y1, Y2, and Y4 receptors are co‑expressed. Using PYY or NPY instead would simultaneously activate Y1 and Y2 receptors, confounding interpretation of downstream physiological responses.

Receptor Internalization in Human Cell Lines

The 14 pM Kd of human PP at human Y4R [1] supports robust, physiologically relevant receptor internalization assays in CHO or HEK293 cells expressing human Y4R. Using non‑human PP or alternative endogenous ligands with lower affinity (e.g., NPY Ki = 12 nM) would underestimate internalization rates and endosomal sorting kinetics due to reduced receptor occupancy.

Appetite Research with Y4-Selective Agonism

hPP activates the anorexigenic Y4 receptor at low nanomolar concentrations (EC50 = 1.3 nM) while requiring 9‑ to 58‑fold higher concentrations to engage orexigenic Y1 and Y5 receptors [1]. This selectivity profile makes hPP the appropriate tool for investigating Y4‑mediated satiety signaling, as it avoids the confounding appetite‑stimulating effects associated with PYY or NPY, which potently activate Y1 and Y5 receptors.

Cross-Species Y4 Receptor Reference Standard

The 3.2‑fold affinity difference of human PP between human and rat Y4 receptors [1] necessitates that human PP be used as the reference ligand when comparing human and rodent Y4 receptor pharmacology. This ensures that observed potency differences reflect genuine receptor pharmacology rather than ligand‑species mismatch, especially when validating transgenic mouse models expressing humanized Y4 receptors.

Application

Selection Property

Validation Focus

Y4-selective signaling in complex tissues

Y4 over Y2/Y1 functional selectivity

Verify Y4‑specific response without Y1/Y2 cross‑activation

Y4 receptor internalization assays (human cell lines)

High‑affinity binding (reported Kd)

Confirm receptor occupancy and internalization kinetics

Y4‑mediated satiety signaling research

Y4 vs Y1/Y5 selectivity window

Confirm anorexigenic pathway without orexigenic activation

Cross‑species Y4 receptor pharmacology standardization

Human‑specific Y4 affinity (vs rodent receptors)

Verify species‑matched ligand‑receptor pairing

• [1] Mäde V, Babilon S, Jolly N, Wanka L, Bellmann-Sickert K, Diaz LE, et al. Position and length of fatty acids strongly affect receptor selectivity pattern of human pancreatic polypeptide analogues. ChemMedChem. 2014;9(11):2463-2474. doi:10.1002/cmdc.201402214 View Source